Cas no 258518-65-9 (3-Aminoisoxazole-4-carbonitrile)

3-Aminoisoxazole-4-carbonitrile structure
258518-65-9 structure
Product Name:3-Aminoisoxazole-4-carbonitrile
CAS No:258518-65-9
MF:C4H3N3O
MW:109.086119890213
CID:247054
PubChem ID:2797779
Update Time:2025-04-19

3-Aminoisoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Aminoisoxazole-4-carbonitrile
    • 3-amino-1,2-oxazole-4-carbonitrile
    • 4-Isoxazolecarbonitrile,3-amino-
    • 4-Isoxazolecarbonitrile,3-amino
    • 2156AB
    • AK121999
    • SCHEMBL17570178
    • D93405
    • DTXSID10383952
    • 258518-65-9
    • MS-22010
    • CS-0333432
    • AKOS006283944
    • 3-amino-1, 2-oxazole-4-carbonitrile
    • Inchi: 1S/C4H3N3O/c5-1-3-2-8-7-4(3)6/h2H,(H2,6,7)
    • InChI Key: LNFYBZNMQYBIIN-UHFFFAOYSA-N
    • SMILES: O1C=C(C#N)C(N)=N1

Computed Properties

  • Exact Mass: 109.02800
  • Monoisotopic Mass: 109.027611728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.8

Experimental Properties

  • Melting Point: 140 °C
  • PSA: 75.84000
  • LogP: 0.70968

3-Aminoisoxazole-4-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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